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Compound of Interest

Compound Name: MRS1220

Cat. No.: B1677539

Audience: Researchers, scientists, and drug development professionals.

Introduction

MRS1220 is a potent and highly selective antagonist of the human A3 adenosine receptor
(A3AR), a G protein-coupled receptor implicated in various physiological and pathological
processes.[1][2] With a high affinity (Ki value of approximately 0.65 nM for the human A3
receptor), MRS1220 is a critical tool for investigating the therapeutic potential of A3AR
modulation in conditions such as inflammation, cancer, and neurodegenerative diseases.[1][3]

These application notes provide a detailed protocol for the preparation, storage, and handling
of MRS1220 stock solutions using dimethyl sulfoxide (DMSOQ) as the solvent. Adherence to
these guidelines is crucial for ensuring the stability, and consistent performance of the
compound in downstream experimental assays.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and solubility properties of
MRS1220, along with a guide for preparing stock solutions.

Table 1: Chemical and Physical Properties of MRS1220
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Property Value Reference
N-[9-Chloro-2-(2-furanyl)[4][5]-
Chemical Name triazolo[1,5-c]quinazolin-5-
yl]lbenzene acetamide
Molecular Formula C21H14CINsO2 [6]
] 403.83 g/mol (Note: Batch-
Molecular Weight - [6]
specific M.Wt. may vary)
CAS Number 183721-15-5 [6]
Purity >98% (HPLC) [6]
Appearance White to off-white solid [5]
Table 2: Solubility of MRS1220
Maximum
Solvent ] Method Reference
Concentration
DMSO 20 mM (8.08 mg/mL) With gentle warming [6]
With sonication and
DMSO 9.91 mM (4 mg/mL) [5]

heating to 60°C

Note: The solubility of MRS1220 can be affected by the purity and water content of the DMSO.
It is highly recommended to use newly opened, anhydrous, high-purity DMSO for best results.

[5]

Table 3: Stock Solution Preparation Guide (Based on M.Wt. 403.83)
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Target Mass of MRS1220 Mass of MRS1220 Mass of MRS1220
Concentration for 1 mL for 5 mL for 10 mL

1mM 0.404 mg 2.02 mg 4.04 mg

5 mM 2.02 mg 10.10 mg 20.20 mg

10 mM 4.04 mg 20.20 mg 40.40 mg

20 mM 8.08 mg 40.40 mg 80.80 mg

Experimental Protocols
Protocol: Preparation of a 10 mM MRS1220 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of MRS1220 in DMSO.
Materials:

e MRS1220 powder

e Dimethyl sulfoxide (DMSO), anhydrous, >99.7% purity

o Calibrated analytical balance

 Sterile microcentrifuge tubes or amber glass vials

» Pipettes and sterile, filtered pipette tips

» \ortex mixer

e Water bath or heat block set to 37-60°C (optional)

e Sonicator (optional)

Procedure:
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Safety First: Wear appropriate personal protective equipment (PPE), including a lab coat,
safety glasses, and gloves. Handle MRS1220 powder in a chemical fume hood or a
ventilated enclosure.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required
mass of MRS1220.

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 403.83 g/mol = 4.038 mg
Weighing: Carefully weigh out 4.04 mg of MRS1220 powder and place it into a sterile vial.

Solvent Addition: Add 1 mL of high-purity, anhydrous DMSO to the vial containing the
MRS1220 powder.

Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

Gentle Warming (If Necessary): If the compound does not fully dissolve, gentle warming may
be required.[6] Place the vial in a water bath or on a heat block at a temperature between
37°C and 60°C for 5-10 minutes.[5] Vortex intermittently. Sonication can also be used to aid
dissolution.[5]

Visual Inspection: Ensure the solution is clear and free of any visible particulates before use.

Protocol: Storage and Handling of MRS1220 Stock
Solution

Proper storage is critical to maintain the integrity and activity of the MRS1220 stock solution.

Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.[5]
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» Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

o Storage Conditions:
o For long-term storage (up to 6 months), store the aliquots at -80°C.[5]
o For short-term storage (up to 1 month), store at -20°C.[5]
o Protection: Ensure vials are sealed tightly and protected from moisture and light.[5]

e Thawing: When ready to use, remove an aliquot from the freezer and allow it to thaw
completely at room temperature. Briefly centrifuge the tube to collect the solution at the
bottom before opening.

Protocol: Application in an In Vitro Cell-Based Assay

This is a general guideline for diluting the stock solution for use in a typical cell-based
experiment.

Procedure:

o Determine Final Concentration: Decide on the final concentration of MRS1220 required for
your experiment. This is often determined through dose-response curves, with effective
concentrations typically ranging from low nanomolar to micromolar.[4]

» Serial Dilutions: Perform serial dilutions of the thawed 10 mM stock solution using cell culture
medium or an appropriate assay buffer to create intermediate stocks.

e Control DMSO Concentration: It is crucial to maintain a consistent, low final concentration of
DMSO across all experimental conditions, including vehicle controls. High concentrations of
DMSO can be toxic to cells or interfere with assay results.[4] A final DMSO concentration of
<0.1% is generally recommended.

» Example Dilution: To achieve a final concentration of 100 nM in 1 mL of cell culture:

o Prepare a 100X intermediate stock (10 puM) by diluting the 10 mM stock 1:1000 in culture
medium.
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o Add 10 pL of the 10 uM intermediate stock to 990 uL of cell culture. This results in a final
DMSO concentration of 0.1%.

Visualizations
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Stock Solution Preparation
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Caption: Workflow for preparing and using MRS1220 stock solution.
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Caption: Antagonistic action of MRS1220 on the A3AR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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